Cas no 656226-61-8 (2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-3-yl)-)

• Product Name: 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-3-yl)-
• CAS No: 656226-61-8
• MF: C₉H₈N₂O₂S
• MW: 208.237020492554
• CID: 1689767
• Update Time: 2024-08-30

2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-3-yl)- Chemical and Physical Properties

Names and Identifiers

• 2-Thiophenecarboxylic acid, 5-(1-methyl-1H-pyrazol-3-yl)-

• Inchi： 1S/C9H8N2O2S/c1-11-5-4-6(10-11)7-2-3-8(14-7)9(12)13/h2-5H,1H3,(H,12,13)
• InChI Key： GBCGKBGORWSWRU-UHFFFAOYSA-N
• SMILES： C1(C(O)=O)SC(C2C=CN(C)N=2)=CC=1

Computed Properties

• Exact Mass: 208.03074

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 423.3±35.0 °C(Predicted)
• PSA: 55.12
• pka: 3.21±0.10(Predicted)